Cas no 71735-17-6 (Methanone,(2-methoxyphenyl)thienyl- (9CI))

• Product Name: Methanone,(2-methoxyphenyl)thienyl- (9CI)
• CAS No: 71735-17-6
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 573962
• PubChem ID: 639896
• Update Time: 2025-04-19

Methanone,(2-methoxyphenyl)thienyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Methanone,(2-methoxyphenyl)thienyl- (9CI)
• 2-methoxyphenyl thienyl ketone
• (2-methoxyphenyl)(thiophen-2-yl)methanone
• InChI=1/C12H10O2S/c1-14-10-6-3-2-5-9(10)12(13)11-7-4-8-15-11/h2-8H,1H
• EINECS 275-928-4
• methanone, (2-methoxyphenyl)-2-thienyl-
• NS00037283
• 71735-17-6
• DTXSID20221957
• (2-methoxyphenyl)(2-thienyl)methanone

• Inchi： 1S/C12H10O2S/c1-14-10-6-3-2-5-9(10)12(13)11-7-4-8-15-11/h2-8H,1H3
• InChI Key： HBTWCIUCSZGWDX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 218.0402
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3